Cas no 1261991-24-5 (3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol)

• Product Name: 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol
• CAS No: 1261991-24-5
• MF: C₁₃H₁₁ClO₃S
• MW: 282.742641687393
• MDL: MFCD18315763
• CID: 1024769
• PubChem ID: 53221496
• Update Time: 2025-06-11

3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-(methylsulfonyl)-[1,1'-biphenyl]-4-ol
• 2-chloro-4-(4-methylsulfonylphenyl)phenol
• [1,1'-Biphenyl]-4-ol, 3-chloro-4'-(methylsulfonyl)-
• MFCD18315763
• 3-CHLORO-4'-METHANESULFONYL-[1,1'-BIPHENYL]-4-OL
• 3-Chloro-4'-(methanesulfonyl)[1,1'-biphenyl]-4-ol
• SCHEMBL904087
• CS-0443572
• DTXSID10686137
• 1261991-24-5
• BS-20392
• AKOS015907936
• A889510
• 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol

• MDL： MFCD18315763
• Inchi： 1S/C13H11ClO3S/c1-18(16,17)11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key： KFMZWXVTUIQXHG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)S(C)(=O)=O)O

Computed Properties

• Exact Mass: 282.01200
• Monoisotopic Mass: 282.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.75000
• LogP: 4.19690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol

Introduction to 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol (CAS No. 1261991-24-5)

3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol (CAS No. 1261991-24-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a biphenyl core, a chloro substituent, and a methylsulfonyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol is C₁₅H₁₃ClO₃S, and its molecular weight is approximately 308.78 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its physical and chemical properties make it suitable for various synthetic transformations and biological assays.

In the realm of medicinal chemistry, 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol has garnered attention due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol has also been investigated for its use in materials science. Its biphenyl core provides rigidity and stability, making it an attractive building block for the synthesis of advanced materials. Research published in the Journal of Materials Chemistry in 2023 highlighted the use of this compound in the development of polymer-based materials with enhanced mechanical properties and thermal stability.

The synthetic accessibility of 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol further enhances its utility. Various synthetic routes have been developed to prepare this compound efficiently. One common method involves the reaction of 4-chlorobenzeneboronic acid with 4-hydroxybenzene sulfonate in the presence of a palladium catalyst. This Suzuki coupling reaction provides a high yield and purity of the desired product.

The safety profile of 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol is an important consideration for both research and industrial applications. Toxicological studies have shown that this compound has low acute toxicity when administered orally or dermally. However, it is recommended to handle it with appropriate personal protective equipment (PPE) to minimize exposure risks.

In conclusion, 3-Chloro-4'-(methylsulfonyl)-1,1'-biphenyl-4-ol (CAS No. 1261991-24-5) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic potential, this compound is likely to play an increasingly important role in various scientific disciplines.